![molecular formula C16H20ClF2NO3S B8708277 Tert-butyl 2'-chloro-4',4'-difluoro-4',5'-dihydrospiro[piperidine-4,7'-thieno[2,3-c]pyran]-1-carboxylate](/img/structure/B8708277.png)
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REACTION_CXSMILES
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Cl.[Cl:2][C:3]1[S:25][C:6]2[C:7]3([CH2:17][CH2:16][N:15](C(OC(C)(C)C)=O)[CH2:14][CH2:13]3)[O:8][CH2:9][C:10]([F:12])([F:11])[C:5]=2[CH:4]=1.O.[OH-].[Na+]>C(O)(C)C>[Cl:2][C:3]1[S:25][C:6]2[C:7]3([CH2:13][CH2:14][NH:15][CH2:16][CH2:17]3)[O:8][CH2:9][C:10]([F:12])([F:11])[C:5]=2[CH:4]=1 |f:3.4|
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Name
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Quantity
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74.12 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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60 g
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Type
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reactant
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Smiles
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ClC1=CC2=C(C3(OCC2(F)F)CCN(CC3)C(=O)OC(C)(C)C)S1
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Name
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Quantity
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420 mL
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Type
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solvent
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Smiles
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C(C)(C)O
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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O
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Name
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aqueous solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Control Type
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UNSPECIFIED
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Setpoint
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45 °C
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Type
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CUSTOM
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Details
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The resulting solution is stirred at 45° C. for 15 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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Then, the mixture is concentrated to 1/4 volume
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Type
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CUSTOM
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Details
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to afford a white suspension
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Type
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CUSTOM
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Details
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to obtain a two-layer mixture that
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Type
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EXTRACTION
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Details
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is extracted with methyl t-butyl ether (3×100 mL)
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Type
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WASH
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Details
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Combined organics are washed with brine (50 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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to afford a light brown solid which
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Type
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CUSTOM
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Details
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is dried under vacuum
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Reaction Time |
15 h |
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Name
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Type
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product
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Smiles
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ClC1=CC2=C(C3(OCC2(F)F)CCNCC3)S1
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| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 97% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
